
Malic Acid 4-Me Ester (CAS 66178-02-7): A
Technical Overview

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Malic acid 4-Me ester

Cat. No.: B1643484 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Malic acid 4-Me ester, with the Chemical Abstracts Service (CAS) number 66178-02-7, is a

naturally occurring dicarboxylic acid ester. It has been identified as a constituent of Saccharum

sinense (sugarcane)[1]. This document provides a comprehensive overview of the available

technical information on Malic acid 4-Me ester, focusing on its chemical and physical

properties. Due to a lack of extensive research on this specific compound, this guide also

contextualizes its properties within the broader understanding of malic acid and its derivatives.

Physicochemical Properties
The fundamental physicochemical properties of Malic acid 4-Me ester are summarized below.

This data is compiled from various chemical supplier databases and publicly available

resources.
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Property Value Source(s)

CAS Number 66178-02-7 [2][3]

Molecular Formula C₅H₈O₅ [2][3]

Molecular Weight 148.114 g/mol [2]

Synonyms

(S)-2-Hydroxybutanedioic acid

4-methyl ester, Malic acid 4-

methyl ester

[3]

Appearance Crystalline solid [3]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[1][4]

Purity
Typically available in purities of

95% to >98%
[2][3]

Note: Some properties, such as boiling point and density, are predicted values from chemical

databases and have not been experimentally verified in peer-reviewed literature.

Analytical Characterization
While specific experimental data for Malic acid 4-Me ester is scarce, the primary methods for

its identification and purity assessment are standard analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Identification of the compound is

typically confirmed by ¹H-NMR.

Mass Spectrometry (MS): This technique is used to confirm the molecular weight and

fragmentation pattern.

High-Performance Liquid Chromatography (HPLC): Purity is commonly assessed using

HPLC with Diode Array Detection (DAD) or Evaporative Light Scattering Detection (ELSD).

[2]
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Currently, detailed, publicly accessible spectra (NMR, MS) and chromatograms specifically for

Malic acid 4-Me ester are not available in scientific literature databases.

Biological Activity and Potential Applications
At present, there is a significant lack of published research on the specific biological activities

and potential pharmacological applications of Malic acid 4-Me ester. While some commercial

suppliers suggest its use for research in areas like signaling inhibition, no concrete studies

have been found to substantiate these claims[4].

The biological roles of its parent compound, L-malic acid, are well-established. L-malic acid is a

key intermediate in the citric acid cycle, a fundamental metabolic pathway. It contributes to the

sour taste of fruits and is used as a food additive[5][6]. Esters of malic acid are being explored

for various applications, including their potential as biodegradable polymers and in drug

delivery systems[7]. However, it is crucial to note that these activities are not directly

attributable to the 4-Me ester without specific experimental evidence.

Experimental Protocols
A thorough search of scientific literature did not yield any specific experimental protocols for the

synthesis, isolation, or biological evaluation of Malic acid 4-Me ester. The information

available is limited to its natural occurrence in Saccharum sinense[1].

Signaling Pathways and Mechanisms of Action
There is currently no information available in peer-reviewed scientific literature regarding any

signaling pathways or specific mechanisms of action associated with Malic acid 4-Me ester.

Logical Relationship of Available Information
The following diagram illustrates the current state of knowledge regarding Malic acid 4-Me
ester, highlighting the disparity between basic characterization and the lack of functional data.
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Information Availability for Malic Acid 4-Me Ester
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Information Gap

CAS: 66178-02-7

Molecular Formula: C₅H₈O₅

Molecular Weight: 148.114
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Current Knowledge Status of Malic Acid 4-Me Ester
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Conclusion
Malic acid 4-Me ester (CAS 66178-02-7) is a known natural product with basic

physicochemical properties that have been characterized. However, there is a significant void

in the scientific literature regarding its biological activity, mechanisms of action, and potential

applications in drug development. This presents an opportunity for further research to explore

the pharmacological potential of this and other simple, naturally occurring esters. Future

studies should focus on isolating or synthesizing sufficient quantities of this compound to

enable comprehensive biological screening and mechanistic studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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